Cas no 878757-08-5 ((R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine)

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine structure
878757-08-5 structure
Product name:(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine
CAS No:878757-08-5
MF:C19H21NOS
MW:311.441143751144
CID:3037781

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine Chemical and Physical Properties

Names and Identifiers

    • (R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine
    • (R)-N,N-dimethyl-3-(naphthyloxy)-3-(2-thienyl)propylamine;(R)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propanamine;(-)-(R)-N,N-dimethyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine oxalate;(-)-(R)-N,N-dimethyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine;(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propanamine;
    • (γR)-N,N-Dimethyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine (ACI)
    • 2-Thiophenepropanamine N,N-dimethyl-γ-(1-naphthalenyloxy)-, (γR)-
    • Inchi: 1S/C19H21NOS/c1-20(2)13-12-18(19-11-6-14-22-19)21-17-10-5-8-15-7-3-4-9-16(15)17/h3-11,14,18H,12-13H2,1-2H3/t18-/m1/s1
    • InChI Key: JFTURWWGPMTABQ-GOSISDBHSA-N
    • SMILES: O(C1C=CC=C2C=CC=CC=12)[C@@H](C1SC=CC=1)CCN(C)C

Computed Properties

  • Exact Mass: 311.13400

Experimental Properties

  • PSA: 40.71000
  • LogP: 4.97310

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Iron Solvents: Dimethyl sulfoxide ,  Water ;  24 h, 130 °C
Reference
Convenient iron-catalyzed reductive aminations without hydrogen for selective synthesis of N-methylamines
Natte, Kishore; et al, Nature Communications, 2017, 8(1), 1-9

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Sulfolane ;  rt → 80 °C; 1 h, 80 °C
1.2 80 °C → 100 °C; 16 h, 100 °C; 100 °C → 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Toluene ,  Water ;  10 min, 5 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 2.3
1.5 Reagents: Sodium hydroxide ;  pH 11
Reference
An improved process for the preparation of (S)-(+)-N-methyl-3-(1-naphthalenyloxy)-3-(2-thenyl)propanamine and its intermediate
Anonymous, IP.com Journal, 2008, 8,

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine Raw materials

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine Preparation Products

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine Related Literature

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